Cas no 1251003-86-7 (tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate)

• Product Name: tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate
• CAS No: 1251003-86-7
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• MDL: MFCD18791693
• CID: 4564832
• PubChem ID: 71305625
• Update Time: 2025-05-20

tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-1,8-dioxa-4,11-diaza-spiro[5.6]dodecane-11-carboxylicacidtert-butylester
• 3-Oxo-1,8-Dioxa-4,11-Diaza-Spiro[5.6]Dodecane-11-Carboxylic Acid Tert-Butyl Ester(WX100485)
• tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro[5.6]dodecane-8-carboxylate
• Tert-butyl 3-oxo-1,8-dioxa-4,11-diazaspiro[5.6]Dodecane-11-carboxylate
• D85265
• 1,8-Dioxa-4,11-diazaspiro[5.6]dodecane-11-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester
• WS-01830
• CS-0338275
• 1251003-86-7
• 3-Oxo-1,8-dioxa-4,11-diaza-spiro[5.6]dodecane-11-carboxylic acid tert-butyl ester
• tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate

• MDL： MFCD18791693
• Inchi： 1S/C13H22N2O5/c1-12(2,3)20-11(17)15-4-5-18-9-13(8-15)7-14-10(16)6-19-13/h4-9H2,1-3H3,(H,14,16)
• InChI Key： HDSIPIVRRSTJNX-UHFFFAOYSA-N
• SMILES： O1C2(CN(C(OC(C)(C)C)=O)CCOC2)CNC(=O)C1

Computed Properties

• Exact Mass: 286.15287181g/mol
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.1Ų

Additional information on tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate

tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate: A Comprehensive Overview

tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate, also known by its CAS number 1251003-86-7, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure consists of a spiro ring system with oxygen and nitrogen atoms, making it a valuable component in the synthesis of bioactive compounds.

The spirocyclic framework of tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate is characterized by two fused rings: a five-membered ring and a six-membered ring. The presence of oxygen and nitrogen atoms within the spiro system introduces diverse functional groups, enhancing its chemical reactivity and biological activity. Recent studies have highlighted the potential of this compound as a building block for constructing multi-target-directed ligands, which are essential in modern drug discovery.

One of the most intriguing aspects of tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate is its ability to participate in various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its suitability for nucleophilic substitutions, cycloadditions, and other pericyclic reactions. These findings underscore its versatility as a starting material for synthesizing structurally complex molecules with therapeutic potential.

In terms of biological activity, tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate has shown promise in modulating enzyme activity and interacting with cellular pathways. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its structural features make it a candidate for targeting receptors associated with neurodegenerative diseases.

The synthesis of tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate involves a multi-step process that typically begins with the preparation of precursor compounds. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway. These methods not only enhance yield but also improve the overall efficiency of the process.

In conclusion, tert-butyl 3-oxo-1,11-dioxa-4,8-diazaspiro5.6dodecane-8-carboxylate stands out as a significant compound in contemporary organic chemistry due to its unique structure and diverse applications. Its role as a building block in drug discovery and its potential therapeutic applications make it an area of active research interest.